2-(N-methyl-2,2-diphenylacetamido)acetamide
Overview
Description
2-(N-methyl-2,2-diphenylacetamido)acetamide, also known as MDAA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. MDAA is a derivative of acetaminophen, which is commonly used as a pain reliever and fever reducer. The unique chemical structure of MDAA makes it a promising candidate for use in scientific research, particularly in the field of biochemistry and physiology.
Scientific Research Applications
Pharmacological Synthesis and Activity
This compound is part of a broader class of phenoxy acetamide derivatives which have been studied for their pharmacological activities. These activities include potential therapeutic applications due to their chemical diversity and biological interactions. The compound’s structure allows for the synthesis of new pharmaceuticals or the improvement of existing ones, with a focus on safety and efficacy .
SIRT2 Inhibition for Disease Treatment
The structural motif of 2-(N-methyl-2,2-diphenylacetamido)acetamide has been identified as a framework for selective SIRT2 inhibition. SIRT2, a member of the sirtuin family of proteins, is involved in the pathogenesis of various diseases, including neurological disorders, metabolic diseases, and cancer. Inhibitors based on this compound could provide therapeutic benefits by modulating SIRT2 activity .
Anti-inflammatory and Analgesic Properties
Derivatives of phenoxy acetamide, which include the compound , have been synthesized and tested for their anti-inflammatory and analgesic properties. These properties make them candidates for the development of new pain management and anti-inflammatory drugs .
Chemotherapy and Drug Design
The compound’s relevance extends to medicinal chemistry, particularly in the design and development of chemotherapy agents. Its molecular interactions and physicochemical properties are crucial for researching the effects of biologically active substances, which can lead to the creation of tailored drugs for various medical conditions .
Biochemical Research and Analysis
In biochemical research, the compound can be used as a reagent or a building block for synthesizing more complex molecules. Its properties allow for detailed analysis of biochemical pathways and molecular interactions, contributing to a deeper understanding of cellular processes .
Future Directions
properties
IUPAC Name |
N-(2-amino-2-oxoethyl)-N-methyl-2,2-diphenylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2/c1-19(12-15(18)20)17(21)16(13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11,16H,12H2,1H3,(H2,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DQAMRQSQTLRBEB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)N)C(=O)C(C1=CC=CC=C1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(N-methyl-2,2-diphenylacetamido)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)azetidin-3-yl)oxazolidine-2,4-dione](/img/structure/B2870710.png)
![7-Chloro-2-(2-(dimethylamino)ethyl)-1-(3-fluorophenyl)-6-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B2870711.png)
![1-(2-chloro-6-fluorobenzyl)-5-(4-methoxyphenyl)-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione](/img/structure/B2870713.png)
![(1R,4R,5R)-1-(4-Chlorophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid](/img/structure/B2870714.png)
![Ethyl 2-[(1-carbamoyl-1-cyanoprop-1-en-2-yl)amino]-4-methyl-5-phenylthiophene-3-carboxylate](/img/structure/B2870725.png)
![Methyl 4-(2-((6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamido)benzoate](/img/structure/B2870729.png)
![2-[[3-(furan-2-ylmethyl)-4-oxo-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide](/img/structure/B2870731.png)
![N-{2-(4-acetylpiperazinyl)-1-[(4-fluorophenyl)sulfonyl]-2-oxoethyl}(4-chloroph enyl)carboxamide](/img/structure/B2870732.png)